Cas no 2137502-64-6 (1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester)

• Product Name: 1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester
• CAS No: 2137502-64-6
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5276507
• Update Time: 2025-10-29

1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-9(10(15)16)8-18-13(14)6-4-5-7-13/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： UFNBVSXLNLXQLZ-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2)N(C(OC(C)(C)C)=O)C(C(O)=O)C1

Additional information on 1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester

1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester: A Comprehensive Overview

The compound with CAS No. 2137502-64-6, known as 1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro[4.4]nonane core of this molecule is further modified by the presence of an oxygen atom (hence the 1-Oxa designation) and an amino group (denoted by 4-aza). The molecule also features a dicarboxylic acid moiety at positions 3 and 4, with one of the carboxylic acid groups esterified by a 1,1-dimethylethyl group.

Recent studies have highlighted the potential of spirocyclic compounds like 1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid in various fields, including drug discovery and materials science. The spirocyclic structure provides a rigid framework that can be exploited for designing molecules with specific pharmacokinetic properties. For instance, the dicarboxylic acid ester moiety may play a role in enhancing the bioavailability of the compound when used as a drug candidate.

In terms of synthesis, this compound can be prepared through a multi-step process involving ring-forming reactions and functional group transformations. The introduction of the spiro[4.4]nonane core typically involves cyclization reactions that bring together two separate chains to form the spiro junction. The subsequent installation of the oxygen and amino groups requires precise control over reaction conditions to ensure selectivity and yield.

One area where this compound has shown promise is in its application as a precursor for more complex molecules. For example, researchers have explored its use in synthesizing bioactive agents with potential anti-inflammatory or anti-cancer properties. The presence of both oxygen and nitrogen atoms in the molecule makes it an attractive candidate for further functionalization to introduce additional bioactive groups.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the spatial arrangement of atoms and help in resolving any ambiguities during synthesis or characterization.

In conclusion, 1-Oxa-4-azaspiro[4.4]nonane-3,4-dicarboxylic acid, 4-(1,1-dimethylethyl) ester represents a fascinating example of how structural complexity can be harnessed to design molecules with diverse applications. As research continues to uncover new synthetic pathways and biological activities for such compounds, their role in advancing science and technology is expected to grow significantly.